2-Methoxy-3-(tributylstannyl)pyrazine
Overview
Description
“2-Methoxy-3-(tributylstannyl)pyrazine” is an organotin compound with the empirical formula C17H32N2OSn . It has a molecular weight of 399.16 .
Molecular Structure Analysis
The molecular structure of “2-Methoxy-3-(tributylstannyl)pyrazine” can be represented by the SMILES string CCCCSn(CCCC)c1nccnc1OC . This indicates that the molecule contains a pyrazine ring with a methoxy group and a tributylstannyl group attached.
Chemical Reactions Analysis
Organotin compounds like “2-Methoxy-3-(tributylstannyl)pyrazine” are often used in palladium-catalyzed cross-coupling reactions . These reactions are commonly used in the synthesis of various organic compounds.
Physical And Chemical Properties Analysis
“2-Methoxy-3-(tributylstannyl)pyrazine” is a liquid at room temperature . It has a refractive index of 1.515 and a density of 1.167 g/mL at 25 °C .
Scientific Research Applications
Pyrazines and Warning Odour Function
Pyrazines, including compounds similar to 2-methoxy-3-(tributylstannyl)pyrazine, have been linked to the warning odour function in insects. Naive hatchling chicks showed a neophobic reaction when exposed to 2-methoxy-3-isobutylpyrazine, suggesting that birds interpret pyrazines as alerting or warning signals. This highlights a potential ecological role of pyrazines in predator-prey interactions (Guilford, Nicol, Rothschild, & Moore, 1987).
Methoxypyrazines in Wines
In food science, methoxypyrazines, including structures similar to 2-methoxy-3-(tributylstannyl)pyrazine, are studied for their contribution to the aroma and flavor of various foods and beverages. For instance, in red wines, the occurrence of methoxypyrazines can significantly influence the aroma, with sensory detection suggesting a strong contribution to the wine's character (Allen, Lacey, & Boyd, 1995).
Pyrazine Influence on Animal Behavior
Studies have shown that pyrazine odors can influence animal behavior, particularly in birds. Pyrazine odors enhanced the neophobic response of birds towards prey that is novel in appearance. This suggests a biological role of pyrazines in influencing predator-prey dynamics (Marples & Roper, 1996).
Analysis in Environmental Samples
Pyrazines, similar to 2-methoxy-3-(tributylstannyl)pyrazine, have been identified in environmental samples such as water. Techniques like solid-phase microextraction coupled with gas chromatography/mass spectrometry are used to analyze pyrazines in water, indicating their presence in various environmental matrices (Sung, Li, & Huang, 2005).
Synthesis and Properties in Chemistry
Researchinto the synthesis and properties of pyrazine derivatives, including compounds structurally related to 2-methoxy-3-(tributylstannyl)pyrazine, has been conducted to explore their potential applications in various fields. For example, the study of bis(monosubstituted-pyrazine)dihalocopper(II) compounds revealed insights into their structure and magnetic properties, which could have implications in materials science (Herringer, Longendyke, Turnbull, Landee, Wikaira, Jameson, & Telfer, 2010).
Role in Flavor Science
Pyrazines, including those structurally similar to 2-methoxy-3-(tributylstannyl)pyrazine, play a significant role in flavor science. Their presence in various food products, such as carrots, has been studied to understand their contribution to the overall aroma and flavor profile of these foods. This includes the determination of pyrazines in carrot products, which helps in understanding their impact on the sensory qualities of food (Lund, 1994).
properties
IUPAC Name |
tributyl-(3-methoxypyrazin-2-yl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N2O.3C4H9.Sn/c1-8-5-4-6-2-3-7-5;3*1-3-4-2;/h2-3H,1H3;3*1,3-4H2,2H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEKPDHIMYRRQFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=NC=CN=C1OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H32N2OSn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50586041 |
Source
|
| Record name | 2-Methoxy-3-(tributylstannyl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50586041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
399.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-3-(tributylstannyl)pyrazine | |
CAS RN |
1105511-65-6 |
Source
|
| Record name | 2-Methoxy-3-(tributylstannyl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50586041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methoxy-3-(tributylstannyl)pyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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